N-([2,3'-bifuran]-5-ylmethyl)-5-bromonicotinamide

• IUPAC Name: 5-bromo-N-[[5-(furan-3-yl)furan-2-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H11BrN2O3/c16-12-5-11(6-17-7-12)15(19)18-8-13-1-2-14(21-13)10-3-4-20-9-10/h1-7,9H,8H2,(H,18,19)
• InChI Key: ZRNBPHXBQRMZLD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CC=C(O2)CNC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C15H11BrN2O3
• Molecular Weight: 347.16 g/mol

Description

N-([2,3'-bifuran]-5-ylmethyl)-5-bromonicotinamide, also known as BFMN, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been found to have several potential applications in the field of drug discovery and development.

Scientific Research Applications

Oxidation and Reactivity Studies

Reactivity in Oxidation Processes

The study of N-bromonicotinamide (NBN) in the oxidation of benzyl ethers highlights its utility as an oxidizing agent in aqueous acetic acid medium. This research is significant for understanding the reactivity and potential applications of brominated nicotinamide derivatives in synthetic chemistry, which could extend to compounds like "N-([2,3'-bifuran]-5-ylmethyl)-5-bromonicotinamide" (Balasubramaniyan, Priya, & Mathiyalagan, 2010).

Pharmacological and Toxicological Applications

Pharmacological Studies

Research on N-bromonicotinamide and related compounds has explored their pharmacological implications, including effects on locomotor activity and interactions with other drugs. These studies provide a foundation for further exploration into the therapeutic potential of novel bromonicotinamide derivatives (Pushpalatha, Vivekanaudan, & Karpagamkumarasundari, 2010).

Catalytic and Synthetic Applications

Catalytic Activity in Coupling Reactions

The use of N,N'-Bis(furan-2-ylmethyl)oxalamide and related compounds as catalysts in the N-arylation of anilines and cyclic secondary amines suggests potential catalytic roles for furan-containing nicotinamide derivatives in facilitating various organic transformations (Bhunia, Kumar, & Ma, 2017).

Material Science and Nanotechnology

Nanoparticle Applications

Studies on lanthanide nanoparticles, such as YVO4:Eu, and their potential as optical bioprobes suggest a broader interest in incorporating specific functional groups or elements (like bromine or furan derivatives) to enhance the properties of nanoparticles for biomedical applications (Shen et al., 2010).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. This is often studied in the context of drug molecules, where the mechanism of action might involve binding to a specific receptor or enzyme.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. For instance, some compounds might be hazardous due to their flammability, corrosiveness, or potential to cause harm to the environment.

Future Directions

The future research directions for a compound might involve studying its potential applications, investigating its reactivity under different conditions, or developing new methods for its synthesis.